Cas no 179089-84-0 (2H-Pyrido[1,2-a]pyrazine-2-carboxylicacid, octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7S,9aR)-)

2H-Pyrido[1,2-a]pyrazine-2-carboxylicacid, octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7S,9aR)- Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-2-carboxylicacid, octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl ester, (7S,9aR)-
• 2H-Pyrido[1,2-a]pyrazine-2-carboxylicacid, octahydro-7-(hydroxymethyl)-, 1,1-dimethylethyl est...
• tert-butyl (7S,9aR)-7-(hydroxymethyl)-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate
• (7S,9AR)-TERT-BUTYL 7-(HYDROXYMETHYL)HEXAHYDRO-1H-PYRIDO[1,2-A]PYRAZINE-2(6H)-CARBOXYLATE
• AB44679
• SureCN5426179
• UKFJLHLYPJBMCY-NWDGAFQWSA-N
• SCHEMBL5426179
• 179089-84-0
• (7S,9aR)-2-BOC-7-hydroxymethyl-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine
• 2H-Pyrido[1,2-a]pyrazine-2-carboxylicacid,octahydro-7-(hydroxymethyl)-,1,1-dimethylethyl ester,(7s,9ar)-
• (7S,9AR)-TERT-BUTYL7-(HYDROXYMETHYL)HEXAHYDRO-1H-PYRIDO[1,2-A]PYRAZINE-2(6H)-CARBOXYLATE
• +Expand

• InChIKey： UKFJLHLYPJBMCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H26N2O3/c1-14(2,3)19-13(18)16-7-6-15-8-11(10-17)4-5-12(15)9-16/h11-12,17H,4-10H2,1-3H3
• SMILES： OCC1CCC2CN(C(OC(C)(C)C)=O)CCN2C1

Computed Properties

• Exact Mass: 270.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 270.19434270g/mol
• Heavy Atom Count: 19
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 53Ų

Experimental Properties

• LogP: 1.18580
• PSA: 53.01000